Cas no 1989659-26-8 (4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide)

4-(Bromomethyl)-1-ethyl-1H-pyrazole Hydrobromide is a brominated pyrazole derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its reactive bromomethyl group facilitates functionalization, making it valuable for constructing more complex heterocyclic compounds. The hydrobromide salt form enhances stability and solubility, ensuring consistent handling in synthetic applications. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, including potential kinase inhibitors and agrochemicals. High purity and well-defined reactivity contribute to its reliability in multi-step synthesis. Proper storage under anhydrous conditions is recommended to maintain its integrity.

$4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide structure$

1989659-26-8 structure

Product Name:4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide

CAS No:1989659-26-8

MF:C₆H₁₀Br₂N₂

MW:269.964999675751

MDL:MFCD27919520

CID:4632883

PubChem ID:122164169

Update Time:2025-05-28

4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide Chemical and Physical Properties

Names and Identifiers

- 4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide
- 4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide
- MDL： MFCD27919520
- Inchi： 1S/C6H9BrN2.BrH/c1-2-9-5-6(3-7)4-8-9;/h4-5H,2-3H2,1H3;1H
- InChI Key： KGZJRHCBRPKSJM-UHFFFAOYSA-N
- SMILES： BrCC1C=NN(C=1)CC.Br

Computed Properties

Exact Mass: 269.91902 g/mol
Monoisotopic Mass: 267.92107 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 87.1
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8
Molecular Weight: 269.97

4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B114270-5mg	4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide	1989659-26-8		5mg	$ 190.00	2023-04-19
TRC	B114270-25mg	4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide	1989659-26-8		25mg	$ 873.00	2023-04-19
TRC	B114270-50mg	4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide	1989659-26-8		50mg	$ 1499.00	2023-04-19
Enamine	EN300-301426-0.05g	4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide	1989659-26-8	95%	0.05g	$168.0	2023-09-06
Enamine	EN300-301426-0.1g	4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide	1989659-26-8	95%	0.1g	$252.0	2023-09-06
Enamine	EN300-301426-0.25g	4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide	1989659-26-8	95%	0.25g	$361.0	2023-09-06
Enamine	EN300-301426-0.5g	4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide	1989659-26-8	95%	0.5g	$569.0	2023-09-06
Enamine	EN300-301426-1.0g	4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide	1989659-26-8	95%	1g	$0.0	2023-06-07
Enamine	EN300-301426-2.5g	4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide	1989659-26-8	95%	2.5g	$1428.0	2023-09-06
Enamine	EN300-301426-5.0g	4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide	1989659-26-8	95%	5.0g	$2110.0	2023-02-25